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Compound of Interest

Compound Name: Decyl octanoate

Cat. No.: B1594828 Get Quote

The first step in any disposal plan is a thorough understanding of the substance's properties

and hazards. Decyl octanoate, a fatty acid ester, is widely used in various formulations.

Critically, it is not considered a hazardous substance under the U.S. OSHA Hazard

Communication Standard (29 CFR 1910.1200).[1] Similarly, it is not recommended for hazard

classification according to the Globally Harmonised System (GHS) as adopted in regions like

Australia.[2]

However, its non-hazardous classification does not permit indiscriminate disposal. The core

principle of laboratory safety dictates that all chemicals, regardless of their hazard level, must

be managed through a structured waste stream.[3]

Table 1: Key Properties and Safety Information for Decyl Octanoate
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Property Information Source(s)

Chemical Name Decyl octanoate [4][5]

CAS Number 2306-89-0 [4]

Molecular Formula C₁₈H₃₆O₂ [5]

Hazard Classification

Not classified as hazardous

under OSHA 29 CFR

1910.1200

[1]

Primary Incompatibility Strong oxidizing agents [1][6]

Environmental Fate

Not expected to pose an

unreasonable risk; should not

be released into the

environment or drains.

Analogous esters are readily

biodegradable.

[2][6][7][8]

The Hierarchy of Chemical Waste Management
Before proceeding to disposal, every laboratory should adhere to the established hierarchy of

waste management, a framework that prioritizes environmentally sound practices.[3][9]

Source Reduction & Prevention: The most effective strategy is to minimize waste generation.

This includes ordering only the necessary quantities of decyl octanoate, optimizing

experimental scales, and maintaining a clear chemical inventory to prevent redundant

purchases.[10]

Reuse or Redistribution: If you have surplus, unexpired, and uncontaminated decyl
octanoate, consider sharing it with other labs within your institution.[10]

Recycling & Reclamation: While less common for this specific substance in a lab setting, this

tier involves treating waste to recover useful materials.

Disposal: This is the final option and must be conducted in a manner that is safe, compliant,

and environmentally responsible.[3][9]
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Step-by-Step Disposal Protocol for Decyl Octanoate
This protocol provides a self-validating system for the safe handling and disposal of decyl
octanoate waste. The critical determinant in this process is whether the substance has been

mixed with or contaminated by other, potentially hazardous, chemicals.

Step 1: Waste Characterization
The responsibility for the initial waste determination lies with the generator—the person who

created the waste.[11]

Uncontaminated Decyl Octanoate: If the waste contains only pure decyl octanoate, it can

be managed as a non-hazardous chemical waste.

Contaminated Decyl Octanoate: If decyl octanoate has been mixed with other substances

(e.g., flammable solvents, corrosive acids, toxic compounds), the entire mixture must be

classified and disposed of according to the most hazardous component.[12] For instance, a

solution of decyl octanoate and ethanol must be treated as flammable waste.

Step 2: Segregation of Waste
Proper segregation is fundamental to preventing dangerous chemical reactions and ensuring

waste is routed to the correct disposal facility.[13]

Keep decyl octanoate waste separate from all other chemical waste streams.

Crucially, ensure containers of decyl octanoate waste are stored well away from

incompatible materials, particularly strong oxidizing agents.[1][6][12]

Always keep solid and liquid waste in separate containers.[13]

Step 3: Containerization and Labeling
All waste containers must be appropriate for their contents and clearly labeled to prevent

accidents and ensure regulatory compliance.[10][13]

Container Selection: Use a chemically compatible container, preferably plastic, that is in

good condition with a secure, leak-proof screw cap.[10] Do not overfill the container; a
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maximum of 90% capacity is a safe guideline to prevent spills.[14]

Labeling: The container must be clearly labeled. Many institutions provide standardized

waste tags. At a minimum, the label must include:

The full, unabbreviated name: "Decyl Octanoate Waste"

The words "Non-Hazardous Waste" (for pure substance only)

The name and contact information of the generating researcher or laboratory.

An accumulation start date (the date the first drop of waste was added).[10]

Step 4: Accumulation and Storage
Waste must be stored safely in a designated laboratory area while awaiting pickup.

This location, often called a "Satellite Accumulation Area," must be at or near the point of

waste generation and under the control of laboratory personnel.[10][14]

Ensure the storage area has adequate secondary containment, such as a spill tray, to

capture any potential leaks.[13]

Step 5: Final Disposal Pathway
The final step is the removal of the waste from your laboratory by trained personnel. Under no

circumstances should decyl octanoate be poured down the drain.[7][15]

Contact Your Institution's EHS Office: Schedule a pickup for your properly containerized and

labeled waste. Your institution's Environmental Health & Safety (EHS) department or

equivalent is responsible for the final disposal in compliance with all federal, state, and local

regulations.[10][14]

Documentation: Maintain any documentation or manifests provided by the EHS office for

your records. This closes the loop on the "cradle-to-grave" responsibility for the chemical

waste.[16]

Spill and Emergency Procedures
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In the event of an accidental release, immediate and correct action is crucial.

Personal Protective Equipment (PPE): Ensure you are wearing appropriate PPE, including

safety glasses with side shields and chemical-resistant gloves.[6]

Containment: For small spills, absorb the liquid with an inert, non-combustible material such

as sand, diatomite, or universal binders.[15]

Collection: Carefully sweep or shovel the absorbent material into a suitable, labeled

container for disposal.[1][6]

Ventilation: Ensure the area is well-ventilated.

Reporting: Report the spill to your laboratory supervisor and EHS office, as per your

institution's policy.

Disposal Decision Workflow
The following diagram illustrates the critical decision-making process for the proper disposal of

decyl octanoate.
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Start: Decyl Octanoate Waste Generated

Step 1: Characterize Waste
Is it mixed with any hazardous substance? No (Pure Decyl Octanoate)Yes (Contaminated)

Step 2: Segregate as
Non-Hazardous Chemical Waste

Step 3: Containerize & Label
'Decyl Octanoate, Non-Hazardous'

Step 4: Store in Satellite
Accumulation Area

Step 5: Arrange Pickup by EHS
for Non-Hazardous Disposal

End: Waste Removed Compliantly

Step 2: Segregate Based on the
Hazard of the Contaminant

(e.g., Flammable, Corrosive)

Step 3: Containerize & Label
with All Components & Hazards

Step 4: Store in Designated
Hazardous Waste Area

Step 5: Arrange Pickup by EHS
for Hazardous Disposal

Click to download full resolution via product page

Caption: Decision workflow for decyl octanoate disposal.

References
Laboratory Chemical Waste Handling and Disposal Guidelines. University of Canterbury.

Link

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1594828?utm_src=pdf-body-img
https://www.benchchem.com/product/b1594828?utm_src=pdf-body
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE_-OZNbrhPhx4H_r_rGB_BcrWOdqq0LPTR31tCLMTiIKp5ez4UbvbceUPafCduT8xSfpNYyi-Bso6p8jhOQDpVhwFKqdW54gafyjiKhB2obTgZIQ7qczOTWi-efv80xbgFFM4Ogq40ulq_2q5r9zJBaYVlRLLF6cpDWiQnO1Mh5cFIBAkoxYBsuOuJyxMrHcsxDGdUypPQ4p2KEsUFc-Ux1nN040u_cZAPH6NVKkfdAtI3d7fb%27
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of

Pennsylvania EHRS. Link

Properly Managing Chemical Waste in Laboratories. Ace Waste. Link

How to Dispose of Chemical Waste in a Lab Correctly. GAIACA. (2022-04-11). Link

Prudent Practices in the Laboratory: Management of Waste. National Center for

Biotechnology Information (NCBI), NIH. Link

SAFETY DATA SHEET - Decyl decanoate. Fisher Scientific. (2014-05-23). Link

Sustainable Materials Management: Non-Hazardous Materials and Waste Management

Hierarchy. U.S. Environmental Protection Agency (EPA). (2025-12-19). Link

Safety Data Sheet - Octanoic Acid. Cayman Chemical. (2023-01-06). Link

Resource Conservation and Recovery Act (RCRA) Regulations. U.S. Environmental

Protection Agency (EPA). (2025-08-13). Link

SAFETY DATA SHEET - Decyl decanoate. Fisher Scientific. (2014-05-23). Link

octyl octanoate, 2306-88-9. The Good Scents Company. Link

How To Dispose Non-Hazardous Waste. (2020-06-30). Link

PUBLIC REPORT: Decanoic acid, mixed diesters with octanoic acid and 1,3-propanediol.

Australian Industrial Chemicals Introduction Scheme (AICIS). (2021-02-03). Link

Regulations.gov - Inert Ingredients in Pesticide Formulations. (2023-01-31). Link

Safety Data Sheet: Decyl oleate. Chemos GmbH&Co.KG. Link

Non Hazardous Waste. Illinois Environmental Protection Agency. Link

Non-Hazardous Waste Disposal. U.S. Waste Industries Inc. Link

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGzQ4noWzn2bxFIsUlaZD1-l3hrg7xL6flapCH8G0lVczR6W0ts9Fw4E60jSU3nzZxvTMaozy4pLM1BN93JEdIL-V9hZCTNh-tFlVqIU7b1zLTRKtHlDRWlm8E3_UAagCFI-Fer8fpXxdlqLxerB3SJJx9qKXXhit0saM1MXhcRjyQg15zi%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGkgax4gbxl1NNCZKewSmO33EOiNNMai4Auwa8AZOrgbjaAVlXzUkBXR7-2zUOeR8Bqzm4IXkxW8XJ-5zrnDNxAFxIGXSe40l5X1-BAJHII_dFdS6GOsFAL4NAXr2edb3puz0GeBUp4rDcCK_dpG_ciwKEgJOuRmRy_wyJHy7tHxr4SVFk=%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG36siAJE1iSBuipq_ydQ05gnFKQ3NZe7NGnBDSG1Y8t4uCMQgdBf22M-YTktVHvYTlwedd_bpLltXrRw4SuJ8aShq0dlnNFIkPSn4KfWkE5mduRyeydgiJzUkamJsxORXQoGYIyhQhiP-OZpBnCHqbGL9888cX%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHgfcbbmsEI6NvSP6kG_wMtPP5qOdnIWCbyc6pXAOULyIcpwNczu8xtV1I8QRcrkDCOJCuNo7aPZ5ak8yp-uWMUeK5316P5aAtf_yZXXOVsG2uTouMhrQ0LI77XlpQxQtaYr6hU2W4=%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEvQVlZ2mU2CNY9cUcKqbAe-NhU4JFWYyyOcVLt08ib-5Xdyeu562EdAzE4AV-PTBWFG35dAYt4Vzfb8Dlm_xNFWoT-BcYi2ucxu4LVC2P3eAvUtspYTUpZxXydYM_Cspsyj-peqtu98UVag7A3XeswwoHNm3oGWvGHgbAhztWh36wq01CWKFCKH588tPF9PEKI_ObnY3SFRWDcocZKz_AmwgiIM3SD8J4bwjFx6msinkFthHSCzAhKSZPlcUTMXkqAOup-yAggclPjk2hekK3kmVnqRhNkOQ==%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFxccFfb2ZkxNn8OX4oSx1iIwoSpBs4atQ_1ecrt-HLKHXLg7iAOQmMFDdaYi2Ya6ESeOl02Wfa_juSd8xpkaVeLqAqQoknxSfXRi67GXtAM6bL0lUnFgVmtkR3yxczSLUxGpS5qiQsqVAPiS6tHaTvs3N30PX1-gJHg5l7WrtjM6Tw65L4GpCRAymPsByE_n_wSBS3DD0IgDbAA0PMfJM1ZZWw_LWxUnMq%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH8a9HwMSgo0JL91OnEoA-C2x-hSxNc9jMgBP9J4iQPEpruBYoBPB0niyDaePShjpxRrKQMyuOg4xT0O9ORhK9suGpiYONA_wBedMk4tbEn1gTk40DjZEl6LSxQmw7Z_a6pN4g5Ig7rRA==%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFVLVtIw1KhY4Cywu7QDJkG71H8XJ3o_GUXOUcc_jLhUpDi0QUFOOWw4DhavvJkdeCSCycFp-dPb02avGP9h3Dl1ildC0NSPzBXqZZ98nrcibIsADjvt9jHYCIEss6g-GWTPMyFM9AkL4OXXvTM-QdPwFVVi7TldazT7Lgou19NyxCF7Yjkzsn1uSQ=%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4tXpfR_PRyFYYrJd-BptldWmSs1G4Oh-NCpQu5IUhOJVrPQMOpFOgOxtwEkGsU5PHpISp6RLNuN_1PEPP3Zc7FbyXxGkkiCQZD71vF_Ew4aTuIUf9jndEbv9m0d6nfyn08xOs8N142BtX6NOd0q90eqYT7AkeOHlHrYNLRw4ch-M_qPKDiT53jD0Sy2NNuKHVXJ4AlFs3ytAp8-FPDIkuBEtqyWSJJ46-g4mO8yDvVD6PcX9OxtHWJYNRvtxzZ_9aP3U=%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFcdYFxX_RfJ3_njO7QOQzpfT_6jEm2ZnnxiyS0ypcTpJJ6t11kdaySMrvL-b9Y8-RELYe5pkjfimPkuwm1y3V1045YzjNArjbqEHU7sMY70Fw8eJFRI1Glf73GARx7JRfAmsmEOLAkImTdC0DUlQ6gvAg=%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGWM5t-JhXu7fqlzTvl6LZDiYd9d4aebfyAN8WdhtUqCZrLJ-YIEdIwkpQft_kzsi3GPY4A1fLScDca3EMto5JN63VdjipxHhn4UEBAKElnAnlC4pekRn6lU-IiLzN7Pi-T68I_DR2tXwhHPm5zp59cFTbFsW_8yhCeluNVSyg=%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHS1vwNiVWY2OXAlssBm5e4rqq9piCTlce0IGbikG9FP5R21D-GF7pfrg6LdMtScL64XNeAybp3rqxX9-DpqI3PjTcZck8A1UgDaW3ytFvb15ppncUdzXMw0_CskeaAPpLonAh-TTrL-YFtJ9NJQukxgCLfp7-8lxngzF5LzLdEJS6ykVmCTEr-B8M9GVl9tS0j8YjjxZOuaOesSibuWQ0AGf1arsJUwAwsmJPppw==%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEb0fAOoF7BtwgXSx65pjRiRMaA8bcou4tCWGjMiBFlbIDrC9BT_8CeeN4l8XJEjur-VRvutr9mgbI7MgrLKEquIIjQW0DQcbD9MglLw-yBZ1MvG6jiCjZ9yE2olH4nh9Ad7tqFAHZk0-vLeg12Y7iaZgSMh2XMJ-lIcutEGGQY_9M=%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF2v60YZM8QQXMVfNPBwU29ageaCHL1FfWOughtaVI_Ct4Or5Qg3kJzRcpyY2jSC_6YYwTYD92SmnQ17hvbgjZONLdGR98idwPZmE8kV9CpvP98nMBCjSRszZEPn8bEIxxcCuYR6S_nrtmN7ARAwv4w_mq06Xlnu1XKRi5dzkuDNlDYPQ==%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH24Ek7zkndl67j_zLggo8oWFkRYVbd3rebEf19XUSrPEmXNAkwCn5Orkvm9Qytqj0aOdzqiDJLlUPLs82c59L8X6zjE3FHzIhQDpxvwKElMJSiBtBtXqp-PrTxhMTwbX_-bL16Az-ijd840Y4UtiyNZhTDPTlvYVwqFoK9vHJE0cziIQMKuJAJbKpQ672vOa3osQ==%27
https://www.google.com/url?sa=E&q=https%27://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGKitknQav6yEytmN631w_mq8ydc-aBXyMWSA9ul26RaRPeRs9ScyktzCsiJajRlTSatDs1rKvViHsAHvntlXCGPyX3AO5Q53BVSzoK2ST0k4jsDR1oZ_dXbHePbPrc3YkyJ_bDDbJw_fxCuDyWaMqybg==%27
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1594828?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biodegradability of Octyl Octanoate in Comparison to Other Synthetic Esters. Benchchem.

Link

A Comparative Analysis of the Environmental Degradation of ¹⁴C-Decyl Alcohol and ¹⁴C-

Octanol. Benchchem. Link

Octanoic acid, decyl ester - Substance Details. U.S. Environmental Protection Agency (EPA).

Link

2-decyl tetradecyl octanoate, 94277-29-9. The Good Scents Company. Link

Decyl octanoate | C18H36O2 | CID 75319. PubChem, National Institutes of Health (NIH).

Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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